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Compound of Interest

Compound Name: ZLN024 hydrochloride

Cat. No.: B1472915 Get Quote

ZLN024 Hydrochloride Technical Support Center
Welcome to the technical support center for ZLN024 hydrochloride. This resource is designed

to assist researchers, scientists, and drug development professionals in overcoming challenges

related to the solubility of ZLN024 hydrochloride in aqueous solutions for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is ZLN024 hydrochloride and what is its mechanism of action?

A1: ZLN024 hydrochloride is an allosteric AMP-activated protein kinase (AMPK) activator.[1]

[2] It works by directly stimulating active AMPK heterotrimers, which is a key regulator of

cellular energy homeostasis.[1] This activation stimulates glucose uptake and fatty acid

oxidation.[2] ZLN024 hydrochloride requires the pre-phosphorylation of Thr-172 on AMPK and

also protects it from dephosphorylation.[1][3]

Q2: What are the basic chemical properties of ZLN024 hydrochloride?

A2: ZLN024 hydrochloride is a white to off-white solid.[3] Its chemical formula is

C13H14BrClN2OS with a molecular weight of 361.69 g/mol .[2]

Q3: What is the general solubility of ZLN024 hydrochloride?

A3: ZLN024 hydrochloride has low solubility in water (< 0.1 mg/mL) but is soluble in organic

solvents such as DMSO and ethanol.[3][4]
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Solubility Data Summary
For easy comparison, the following table summarizes the solubility of ZLN024 in various

solvents.

Solvent Solubility Source

DMSO ≥ 46 mg/mL (127.18 mM) MedchemExpress[3]

DMSO 25 mg/mL Cayman Chemical[4]

Ethanol 5 mg/mL Cayman Chemical[4]

DMF 30 mg/mL Cayman Chemical[4]

DMF:PBS (pH 7.2) (1:4) 0.2 mg/mL Cayman Chemical[4]

Water < 0.1 mg/mL (insoluble) MedchemExpress[3]

Note: The use of hygroscopic DMSO can significantly impact the solubility of the product; it is

recommended to use newly opened DMSO.[3]

Troubleshooting Guide for Aqueous Solutions
Issue: My ZLN024 hydrochloride is not dissolving in my aqueous experimental buffer.

Root Cause: ZLN024 hydrochloride is inherently poorly soluble in aqueous solutions. Direct

dissolution in buffers like PBS or cell culture media will likely be unsuccessful.

Solution Workflow:
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Troubleshooting Workflow for ZLN024 HCl Dissolution

Start: ZLN024 HCl powder

Prepare a high-concentration stock solution in 100% DMSO

Gently warm (37°C) and/or sonicate the stock solution if precipitation occurs

If needed

Serially dilute the DMSO stock solution into your aqueous buffer or media

Observe for any precipitation upon dilution

Precipitation ObservedNo Precipitation: Solution is ready for experiment

If clear

Decrease the final concentration of ZLN024 HCl

Option 1

Increase the percentage of co-solvent (e.g., PEG300, Tween-80) in the final solution if the experiment allows

Option 2

Click to download full resolution via product page

Workflow for dissolving ZLN024 hydrochloride.

Issue: I observed precipitation after diluting my DMSO stock solution into cell culture medium.
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Root Cause: This is a common issue when diluting a compound from a high-concentration

organic stock into an aqueous medium. The final concentration of the organic solvent may

not be sufficient to keep the compound in solution.

Troubleshooting Steps:

Reduce Final Concentration: The simplest approach is to lower the final working

concentration of ZLN024 hydrochloride in your experiment.

Optimize Dilution Method: Instead of adding a small volume of stock to a large volume of

media, try adding the media to the stock solution gradually while vortexing.

Use a Surfactant: If your experimental design allows, consider using a small, non-toxic

concentration of a surfactant like Tween-80 (e.g., 0.01-0.1%) in your final aqueous solution

to improve solubility.

Consider Alternative Solvents for Stock: While DMSO is common, for some cell types,

ethanol might be a less toxic option.[5] However, the lower solubility in ethanol should be

noted.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weigh out 3.62 mg of ZLN024 hydrochloride (MW: 361.69 g/mol ).

Add 1 mL of high-purity, anhydrous DMSO.

Vortex thoroughly to dissolve the compound.

If necessary, gently warm the solution to 37°C or sonicate in a water bath to aid dissolution.

[3]

Store the stock solution at -20°C for up to one month or -80°C for up to six months.[3] Aliquot

to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a Working Solution for In Vitro Cell Culture
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Thaw a frozen aliquot of the 10 mM ZLN024 hydrochloride stock solution in DMSO.

Determine the final desired concentration for your experiment (e.g., 10 µM).

Perform a serial dilution of the stock solution into pre-warmed cell culture medium. For a 10

µM final concentration from a 10 mM stock, this would be a 1:1000 dilution.

To minimize precipitation, add the cell culture medium to the required volume of the DMSO

stock and mix immediately.

Ensure the final concentration of DMSO in the cell culture medium is low (typically <0.5%) to

avoid solvent toxicity.

Protocol 3: Formulation for In Vivo Studies

For in vivo applications, a more complex vehicle may be required to maintain solubility and

bioavailability. The following are examples of formulations that have been used for ZLN024
hydrochloride, achieving a concentration of ≥ 2.5 mg/mL.[3]

Formulation A:

Component Percentage

DMSO 10%

PEG300 40%

Tween-80 5%

Saline 45%

Formulation B:

Component Percentage

DMSO 10%

SBE-β-CD (20% in Saline) 90%
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Formulation C:

Component Percentage

DMSO 10%

Corn Oil 90%

Preparation for Formulations A and B: Add each solvent one by one, ensuring the solution is

clear before adding the next component.[3]

ZLN024 Signaling Pathway
ZLN024 hydrochloride is an allosteric activator of the AMP-activated protein kinase (AMPK)

signaling pathway. The simplified pathway is illustrated below.

AMPK Signaling Pathway

ZLN024 Hydrochloride

AMPK

Allosteric Activation

↑ Glucose Uptake ↑ Fatty Acid Oxidation ↓ Fatty Acid Synthesis ↓ Glucose Output
(in hepatocytes)

Click to download full resolution via product page

Simplified AMPK signaling pathway activated by ZLN024.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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